3,5-Dichloro-N-(1H-indol-5-yl)-phenylsulfonamide

• Molecular Formula: C14H10Cl2N2O2S
• Molecular Weight: 341.2 g/mol
• IUPAC Name: 3,5-dichloro-N-(1H-indol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C14H10Cl2N2O2S/c15-10-6-11(16)8-13(7-10)21(19,20)18-12-1-2-14-9(5-12)3-4-17-14/h1-8,17-18H
• InChI Key: NUDZDMPPQNYVSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN2)C=C1NS(=O)(=O)C3=CC(=CC(=C3)Cl)Cl

Description

3,5-Dichloro-N-(1H-indol-5-yl)-phenylsulfonamide is a useful research compound. Its molecular formula is C14H10Cl2N2O2S and its molecular weight is 341.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 mg 5-aminoindole are dissolved in 10 ml of pyridine. 186 mg 3,5-dichlorophenylsulphonyl chloride are added thereto and the mixture is stirred for 4 hours at ambient temperature. The solvent is eliminated in vacuo and the residue is divided between water and ethyl acetate. The aqueous phase is extracted with ethyl acetate and the combined organic phases are washed with saturated sodium chloride solution. After drying with magnesium sulphate the solvents are eliminated in vacuo and the residue is chromatographed on silica gel (cyclohexane/ethyl acetate 10:1 to 1:5).